Cas no 36040-85-4 (2-Chloro-N-3-(trifluoromethyl)phenylpropanamide)

• Product Name: 2-Chloro-N-3-(trifluoromethyl)phenylpropanamide
• CAS No: 36040-85-4
• MF: C₁₀H₉ClF₃NO
• MW: 251.63277220726
• MDL: MFCD00693191
• CID: 296061
• PubChem ID: 3639462
• Update Time: 2025-11-02

2-Chloro-N-3-(trifluoromethyl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-chloro-N-[3-(trifluoromethyl)phenyl]-
• 2-Chloro-N-[3-(trifluoromethyl)phenyl]propanamide
• 2-CHLORO-N-(3-TRIFLUOROMETHYL-PHENYL)-PROPIONAMIDE
• T0515-0232
• CS-0307534
• EN300-01705
• Z56896334
• SCHEMBL19638131
• DTXSID70394549
• USTQTYMWZUKPEI-UHFFFAOYSA-N
• LS-06187
• AKOS008966969
• MFCD00693191
• 36040-85-4
• 2-Chloro-N-3-(trifluoromethyl)phenylpropanamide

• MDL： MFCD00693191
• Inchi： 1S/C10H9ClF3NO/c1-6(11)9(16)15-8-4-2-3-7(5-8)10(12,13)14/h2-6H,1H3,(H,15,16)
• InChI Key： USTQTYMWZUKPEI-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=CC=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 251.03200
• Monoisotopic Mass: 251.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 3.34420

2-Chloro-N-3-(trifluoromethyl)phenylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Chloro-N-3-(trifluoromethyl)phenylpropanamide

2-Chloro-N-3-(trifluoromethyl)phenylpropanamide: A Versatile Compound in Pharmaceutical and Chemical Research

2-Chloro-N-3-(trifluoromethyl)phenylpropanamide, with the chemical formula C₁₄H₁₁ClF₃NO, is a key compound in the field of pharmaceutical chemistry. Its CAS number 36040-85-4 identifies it as a unique molecule with significant potential in drug discovery and synthetic chemistry. The compound’s structural features, including the trifluoromethyl group and the chloro substitution, contribute to its pharmacological activity and chemical stability. Recent studies have highlighted its role in modulating biological pathways and its application in the development of novel therapeutics.

2-Chloro-N-3-(trifluoromethyl)phenylpropanamide is a derivative of propanamide, characterized by the presence of an aromatic ring substituted with both chloro and trifluoromethyl groups. The trifluoromethyl moiety is particularly notable for its electron-withdrawing properties, which can influence the molecule’s reactivity and biological interactions. This structural complexity makes the compound a valuable candidate for exploring its potential in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications.

Recent advancements in medicinal chemistry have demonstrated the utility of 2-Chloro-N-3-(trifluoromdeyl)phenylpropanamide as a lead compound for drug development. A 2023 study published in Journal of Medicinal Chemistry investigated its ability to inhibit specific enzymes associated with cancer progression. The research highlighted the compound’s high affinity for the target enzyme, suggesting its potential as a therapeutic agent in oncology. Additionally, the compound’s trifluoromethyl group was found to enhance its metabolic stability, a critical factor in drug design.

The trifluoromethyl group in 2-Chloro-N-3-(trifluoromethyl)phenylpropanamide plays a pivotal role in its pharmacological profile. Fluorine atoms are known for their ability to modify the physicochemical properties of molecules, such as hydrophobicity and lipophilicity. These modifications can improve the compound’s ability to cross biological membranes and interact with target proteins. A 2024 review in Drug Discovery Today emphasized the importance of trifluoromethyl substitution in enhancing the potency and selectivity of pharmaceutical agents.

In the context of synthetic chemistry, 2-Chloro-N-3-(trifluoromethyl)phenylpropanamide has been synthesized through various methods, including electrophilic substitution reactions and nucleophilic aromatic substitution. The synthesis of this compound often involves the use of trifluoromethyl reagents, which are critical for introducing the fluorinated group into the aromatic ring. Recent developments in catalytic methods have improved the efficiency and selectivity of these synthetic pathways, making the compound more accessible for further research.

The chloro substitution in 2-Chloro-N-3-(trifluoromethyl)phenylpropanamide contributes to its electronic properties and reactivity. Chlorine atoms are known to influence the molecule’s polarity and hydrogen bonding capabilities, which can affect its interactions with biological targets. A 2023 study in Organic & Biomolecular Chemistry explored the impact of chloro substitution on the compound’s ability to modulate intracellular signaling pathways, providing insights into its potential therapeutic applications.

Recent research has also focused on the application of 2-Chloro-N-3-(trifluoromethyl)phenylpropanamide in the development of anti-inflammatory agents. The compound’s ability to inhibit pro-inflammatory cytokines has been studied in in vitro models, showing promising results. A 2024 preclinical study published in Journal of Inflammation Research demonstrated that the compound could reduce inflammation in models of rheumatoid arthritis, suggesting its potential for treating autoimmune diseases.

One of the key advantages of 2-Chloro-N-3-(trifluoromethyl)phenylpropanamide is its chemical stability. The presence of the trifluoromethyl group enhances the molecule’s resistance to metabolic degradation, which is crucial for maintaining therapeutic efficacy in vivo. This property has been leveraged in the design of long-acting formulations, as reported in a 2023 article in Pharmaceutical Research.

The compound’s potential in neurology has also been explored. A 2024 study in Neuropharmacology investigated its effects on neuronal activity, revealing its ability to modulate neurotransmitter release. These findings suggest that 2-Chloro-N-3-(trifluoromethyl)phenylpropanamide could be a candidate for treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease.

Despite its promising properties, the development of 2-Chloro-N-3-(trifluoromethyl)phenylpropanamide as a therapeutic agent requires further investigation. Challenges such as optimizing its pharmacokinetic profile and ensuring its safety in vivo remain areas of active research. Ongoing studies are focused on elucidating the compound’s mechanisms of action and identifying potential side effects, which are critical for its clinical translation.

Overall, 2-Chloro-N-3-(trifluoromethyl)phenylpropanamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features, including the trifluoromethyl and chloro substitutions, offer a versatile platform for the development of novel therapeutics. As research continues to uncover its potential applications, this compound is poised to play a key role in the treatment of various diseases, underscoring the importance of further exploration in this area.